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Compound of Interest

Compound Name:
Benzenamine, 2-

[(hexyloxy)methyl]-

Cat. No.: B1387113 Get Quote

Essential Safety and Handling Guide for
Benzenamine, 2-[(hexyloxy)methyl]-
Disclaimer: No specific Safety Data Sheet (SDS) for Benzenamine, 2-[(hexyloxy)methyl]-
was found. The following information is based on the general safety data for benzenamine

derivatives and should be used as a guideline. A comprehensive, substance-specific risk

assessment should be conducted by qualified personnel before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals who handle Benzenamine, 2-[(hexyloxy)methyl]-. The

procedural guidance is designed to answer specific operational questions and build trust by

providing value beyond the product itself.

Hazard Summary
Benzenamine derivatives are a class of chemicals that can pose significant health risks. Based

on data from similar compounds, Benzenamine, 2-[(hexyloxy)methyl]- should be handled

with care, assuming it may possess the following hazards:

Acute Toxicity: Harmful if swallowed or in contact with skin.

Skin Corrosion/Irritation: May cause severe skin burns and irritation.[1]
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Eye Damage/Irritation: Risk of serious eye damage.[1][2]

Aquatic Toxicity: May be harmful to aquatic life.

Hazard Category Potential Effects

Acute Oral Toxicity Harmful if swallowed.

Acute Dermal Toxicity Harmful in contact with skin.

Skin Corrosion/Irritation Causes skin irritation or severe burns.[1]

Serious Eye Damage Causes serious eye damage.[1][2]

Aquatic Toxicity Harmful to aquatic life.

Personal Protective Equipment (PPE)
Due to the potential hazards, the following personal protective equipment is mandatory when

handling Benzenamine, 2-[(hexyloxy)methyl]-:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][3][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Inspect

gloves for any damage before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of

potential splashing, chemical-resistant coveralls are recommended.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If ventilation is inadequate or if aerosols may be generated, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.

Experimental Protocols: Safe Handling and Disposal
3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. The container should be tightly sealed.

3.2. Handling and Use

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.

Engineering Controls: All handling of Benzenamine, 2-[(hexyloxy)methyl]- should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Dispensing: When transferring the chemical, use appropriate tools (e.g., pipette, spatula) to

avoid direct contact.

Spill Management: In the event of a spill, evacuate the area and prevent others from

entering. Use an absorbent material to contain the spill, then collect the material into a

designated hazardous waste container. Ventilate the area and clean the spill site thoroughly.

3.3. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

3.4. Disposal Plan

Waste Collection: All waste materials, including unused chemical, contaminated PPE, and

spill cleanup materials, must be collected in a designated and properly labeled hazardous

waste container.
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Waste Segregation: Do not mix this waste with other waste streams unless compatibility is

confirmed.

Disposal: Dispose of hazardous waste through a licensed and certified waste disposal

company, following all local, state, and federal regulations. Do not dispose of this chemical

down the drain.

Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Benzenamine, 2-
[(hexyloxy)methyl]-.
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Safe Handling Workflow for Benzenamine, 2-[(hexyloxy)methyl]-
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Caption: Workflow for handling Benzenamine, 2-[(hexyloxy)methyl]-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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